Building block ligands for new molecular conductors: homobimetallic tetrathiafulvalene tetrathiolates and metal diselenolenes and ditellurolenes
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9950501581
Abstract
Important building block ligands such as 2-thioxo-1,3-dithiole-4,5-dithiolate (dmit) and ethene-1,2-dithiolate (thiolene) form metal complexes that have been found to exhibit metallic conductivity and superconductivity. The syntheses of three well defined building block ligands that can lead to new molecular conductors and the synthesis and characterization of four new metal complexes of these ligands are presented. The ligands are tetrathiafulvalene tetrathiolate (2), ethene-1,2-diselenolate (9)(diselenolene) and ethene-1,2-ditellurolate (6)(ditellurolene); the metal complexes are a Ti complex, (PriC5H4)2Ti[S2TTFS2]Ti(PriC5H4)2·1.5C6H6(3), an Ni complex, (dppp)Ni[S2TTFS2]Ni(dppp)(4), a Pt–diselenolene complex, Pt(Se2C2H2)(PPh3)2(10) and a Pt–ditellurolene complex Pt(Te2C2H2)(PPh3)2(8). The X-ray crystal structure of (PriC5H4)2Ti[S2TTFS2]Ti(PriC5H4)2·1.5C6H6(3) and its interesting chain-link fence crystal packing are also presented. These ligands represent opportunities to produce a whole new class of molecular conductors.
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Journal Name：Journal of Materials Chemistry
Research Products
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CAS no.: 14674-74-9
